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Compound of Interest

Compound Name: Dimethyl cyanocarbonimidate

CAS No.: 24771-25-3

Cat. No.: B1607175

Get Quote

Executive Summary & Strategic Positioning
Dimethyl cyanocarbonimidate (DMCC) (CAS: 24771-25-3) serves as a potent electrophilic

synthon for constructing N-cyanoguanidines, a critical pharmacophore in histamine H2-receptor

antagonists (e.g., Cimetidine) and agrochemicals.

While the sulfur analog DMDTC (CAS: 10191-60-3) dominates industrial routes due to lower

raw material costs and higher reactivity, DMCC offers a superior "Green Chemistry" profile. It

eliminates the generation of methyl mercaptan (MeSH), a toxic, foul-smelling gas that

necessitates expensive scrubbing infrastructure.

The Verdict:

Choose DMCC for pilot-plant scales, GMP facilities with strict odor/toxicity controls, and

processes where solvent recycling (methanol) is prioritized over raw material cost.

Choose DMDTC for bulk commodity manufacturing where scrubbing infrastructure already

exists and raw material margins are the primary driver.
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Comparative Technical Analysis
The Competitors

Feature
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Mechanism of Action
Both reagents function via a stepwise nucleophilic substitution mechanism. The sulfur analog

(DMDTC) is generally more reactive because the thiolate is a better leaving group and the C=N

bond is more polarized.

Reagent
(MeX)2C=NCN

Intermediate
N-Cyanoisourea/isothiourea

+ Amine 1

Amine 1
(R-NH2)

N-Cyanoguanidine
Product

+ Amine 2

Waste 1
(MeXH)

Elimination

Amine 2
(R'-NH2)

Waste 2
(MeXH)

Elimination

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1607175/docs?utm_src=pdf-body-img#cost-effectiveness-analysis-dimethyl-cyanocarbonimidate-dmcc-in-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Stepwise displacement mechanism. For DMCC, X=O (Waste=Methanol).[1] For

DMDTC, X=S (Waste=Methyl Mercaptan).

Cost-Effectiveness Breakdown
Direct vs. Indirect Costs
The "sticker price" of DMDTC is lower, but the Total Cost of Ownership (TCO) shifts when

environmental compliance is factored in.

Cost Component DMCC (Oxygen Analog) DMDTC (Sulfur Analog)

Reagent Cost

High. Synthesis requires

trimethyl orthoformate or

cyanogen halides.

Low. Made from cheap

cyanamide +

+ base.

Solvent Costs
Minimal. Reaction often runs in

MeOH (byproduct is solvent).

Moderate. Requires specific

solvents; byproduct MeSH

contaminates solvent.

Waste Disposal
Low. Byproduct is Methanol

(can be distilled/reused).

Very High. Requires caustic

scrubbers or thermal oxidizers

for MeSH.

Safety Equipment
Standard fume

hood/ventilation.

Specialized gas detection,

negative pressure zones, odor

control.

Yield 75-85% (Slower kinetics). 85-95% (Fast kinetics).

The "Green Premium" Calculation
If your facility lacks a sulfur scrubber, the capital expenditure (CAPEX) to install one for

DMDTC usage often exceeds the operational expenditure (OPEX) difference of buying the

more expensive DMCC reagent for campaigns under 100 kg.
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Protocol A: Synthesis of N-Cyano-N'-methyl-N''-(2-
phenylethyl)guanidine using DMCC
This protocol demonstrates the "Clean" route suitable for labs without high-capacity scrubbers.

Reagents:

Dimethyl cyanocarbonimidate (DMCC): 1.0 eq

Phenethylamine: 1.0 eq

Methylamine (33% in EtOH): 1.2 eq

Solvent: Acetonitrile or Methanol

Step-by-Step:

Intermediate Formation: Dissolve DMCC (14.2 g, 100 mmol) in Acetonitrile (100 mL) at 0°C.

First Addition: Add Phenethylamine (12.1 g, 100 mmol) dropwise over 30 mins. Maintain

temperature < 5°C to prevent double substitution.

Monitor: Stir at room temperature for 3 hours. TLC (SiO2, EtOAc/Hex) should show

disappearance of DMCC.

Note: The intermediate O-methyl-N-cyanoisourea is stable and can be isolated if needed,

but one-pot is standard.

Second Addition: Add Methylamine solution (1.2 eq). Heat the mixture to reflux (approx.

80°C) for 4-6 hours.

Critical: Oxygen analogs are less reactive than sulfur analogs; reflux is often required to

drive the second amine addition.

Workup: Concentrate in vacuo. The byproduct is methanol, which evaporates easily.

Recrystallize the residue from Isopropanol/Water.
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Protocol B: Handling the Sulfur Analog (DMDTC) - For
Comparison
Requires efficient fume hood and bleach trap.

Setup: Vent the reaction vessel through a scrubber containing 10% NaOH + 5% NaOCl

(Bleach) to neutralize Methyl Mercaptan.

Reaction: Reaction proceeds similarly but often at room temperature for the second step due

to higher reactivity of the S-methyl leaving group.

Odor Control: All glassware must be soaked in bleach solution immediately after use.

Decision Framework
Use the following logic flow to select the appropriate reagent for your campaign.

Select Reagent for
N-Cyanoguanidine Synthesis

What is the production scale?

Is MeSH scrubbing
available?

> 10 kg

Is odor control critical?
(e.g., urban lab)

< 1 kg

USE DMDTC
(Sulfur Analog)

Yes

USE DMCC
(Oxygen Analog)

No (CAPEX too high) No (Fume hood ok) Yes (Strict)
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Figure 2: Reagent Selection Decision Matrix based on scale and infrastructure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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